3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15BrN2O2/c1-11-7-12(2)9-15(8-11)21-10-16-19-17(20-22-16)13-3-5-14(18)6-4-13/h3-9H,10H2,1-2H3
• InChI Key: BXNJLUGVTMQTHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Br)C
• Molecular Formula: C17H15BrN2O2
• Molecular Weight: 359.2 g/mol

Description

3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that belongs to the oxadiazole family. This compound has been studied extensively due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound inhibits the production of inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB signaling pathway. This results in the reduction of inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole have been studied extensively. This compound has been shown to have potent anti-inflammatory and analgesic effects in animal models. Additionally, it has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole in laboratory experiments are its potent anti-inflammatory and analgesic properties, low toxicity, and ease of synthesis. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its efficacy in human trials.

Future Directions

There are several future directions for the research of 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole. One potential direction is the development of new drugs for the treatment of inflammatory diseases. Additionally, further studies are needed to determine the efficacy of this compound in human trials. Furthermore, the potential applications of this compound in the field of material science and agriculture need to be explored. Overall, the research on 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole is promising, and further studies are warranted to determine its full potential.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole involves a multi-step process. The first step involves the reaction of 4-bromobenzonitrile with hydrazine hydrate to form 4-bromoaniline hydrazine. This intermediate product is then reacted with 3,5-dimethylphenol to form the final product, 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

The potential applications of 3-(4-bromophenyl)-5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole in scientific research are vast. One of the primary applications is in the field of medicine. This compound has been shown to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various inflammatory diseases.